Cas no 1160261-09-5 (6-Ethyl-2-(2-methylphenyl)quinoline-4-carbonyl chloride)

• Product Name: 6-Ethyl-2-(2-methylphenyl)quinoline-4-carbonyl chloride
• CAS No: 1160261-09-5
• MF: C₁₉H₁₆ClNO
• MW: 309.789443969727
• MDL: MFCD12198052
• CID: 4682463
• Update Time: 2025-05-24

6-Ethyl-2-(2-methylphenyl)quinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-ETHYL-2-(2-METHYLPHENYL)QUINOLINE-4-CARBONYL CHLORIDE
• 6-Ethyl-2-(o-tolyl)quinoline-4-carbonyl chloride
• STL197416
• BBL015007
• T3045
• 4-quinolinecarbonyl chloride, 6-ethyl-2-(2-methylphenyl)-
• 6-Ethyl-2-(2-methylphenyl)quinoline-4-carbonyl chloride

• MDL： MFCD12198052
• Inchi： 1S/C19H16ClNO/c1-3-13-8-9-17-15(10-13)16(19(20)22)11-18(21-17)14-7-5-4-6-12(14)2/h4-11H,3H2,1-2H3
• InChI Key： XSFMOLLOQPYLEY-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2C=CC=CC=2C)N=C2C=CC(CC)=CC2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 399
• Topological Polar Surface Area: 30

Additional information on 6-Ethyl-2-(2-methylphenyl)quinoline-4-carbonyl chloride

6-Ethyl-2-(2-methylphenyl)quinoline-4-carbonyl chloride: A Comprehensive Overview

The compound 6-Ethyl-2-(2-methylphenyl)quinoline-4-carbonyl chloride, identified by the CAS number 1160261-09-5, is a highly specialized organic molecule with significant applications in various fields of chemistry and material science. This compound belongs to the class of quinoline derivatives, which are known for their unique electronic properties and structural versatility. The molecule's structure comprises a quinoline ring system with specific substituents: an ethyl group at the 6-position, a methylphenyl group at the 2-position, and a carbonyl chloride group at the 4-position. These substituents contribute to its distinctive chemical behavior and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced catalytic methods and optimized reaction conditions. The synthesis of 6-Ethyl-2-(2-methylphenyl)quinoline-4-carbonyl chloride typically involves multi-step processes, including Friedel-Crafts alkylation, nucleophilic substitution, and oxidation reactions. Researchers have reported improved yields and selectivity by employing transition metal catalysts, such as palladium complexes, which facilitate key steps in the synthesis pathway.

The structural features of this compound make it particularly valuable in the development of advanced materials. For instance, its quinoline core is known to exhibit strong fluorescence properties, which can be further tuned by the substituents. Recent studies have explored its potential as a fluorescent probe for sensing applications, such as detecting metal ions or monitoring environmental pollutants. The presence of the carbonyl chloride group also renders the molecule reactive towards nucleophiles, making it a promising candidate for click chemistry and other modular assembly strategies.

In terms of biological applications, 6-Ethyl-2-(2-methylphenyl)quinoline-4-carbonyl chloride has shown potential as a building block for drug discovery. Its quinoline framework is a common motif in many bioactive compounds, including anticancer agents and antimicrobial agents. Researchers have investigated its ability to inhibit specific enzymes or modulate cellular pathways, highlighting its potential as a lead compound for therapeutic development.

The physical properties of this compound are also worth noting. It has a melting point of approximately 180°C and is sparingly soluble in common organic solvents like dichloromethane and ethyl acetate. Its stability under various conditions has been evaluated, with studies indicating that it remains stable under ambient conditions but may degrade under harsh acidic or basic environments.

From an industrial perspective, the synthesis and application of 6-Ethyl-2-(2-methylphenyl)quinoline-4-carbonyl chloride are increasingly being integrated into green chemistry practices. Efforts are underway to develop more sustainable synthesis routes that minimize waste and reduce energy consumption. For example, solvent-free reactions or the use of renewable feedstocks are being explored to enhance the eco-friendliness of its production processes.

In conclusion, 6-Ethyl-2-(2-methylphenyl)quinoline-4-carbonyl chloride, with its unique structure and versatile properties, continues to be a focal point in both academic research and industrial applications. As new insights into its synthesis, reactivity, and functionality emerge, this compound is poised to play an even more significant role in advancing modern chemical sciences.